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Compound of Interest

Compound Name: 2,2-Dimethoxybutane

Cat. No.: B1295343

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2,2-Dimethoxybutane. Adherence to these procedures is critical for
ensuring personnel safety and regulatory compliance within a laboratory setting.

Hazard Identification and Classification

2,2-Dimethoxybutane is classified as a hazardous substance with the following primary risks:
o Flammability: It is a flammable liquid and vapor.[1][2]

e Health Hazards: It is harmful if swallowed, causes skin irritation, serious eye irritation, and
may cause respiratory irritation.[3]

GHS Hazard Statements: H302, H315, H319, H335[3]
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Hazard Classification GHS Code Description
Acute toxicity, oral Category 4 H302: Harmful if swallowed
Skin irritation Category 2 H315: Causes skin irritation

Eye irritation

H319: Causes serious eye
Category 2 o
irritation

Specific target organ toxicity,

single exposure

H335: May cause respiratory
Category 3 o
irritation

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2,2-
Dimethoxybutane to minimize exposure and ensure safety.[3][4][5][6]
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PPE Category Item Specification

Must comply with OSHA's eye

and face protection regulations
Eye and Face Protection Safety Goggles/Face Shield in 29 CFR 1910.133 or

European Standard EN166.[1]

[7]

Impervious gloves (e.g., nitrile

or neoprene) should be worn.
Skin Protection Chemical-resistant Gloves Regularly inspect gloves for

degradation and establish a

replacement schedule.[4]

A disposable gown is

preferred, or a clean lab coat
Laboratory Coat/Gown

must be worn to protect

clothing and skin.[2]

Use a NIOSH-approved

respirator if ventilation is

Respiratory Protection Respirator , _
inadequate or when there is a
risk of inhaling vapors.[5]
Safety footwear should be

Foot Protection Closed-toe Shoes worn in areas where chemicals

are handled.

Safe Handling and Storage

Proper handling and storage procedures are crucial to prevent accidents and maintain the
chemical's integrity.

Handling:
o Work in a well-ventilated area, preferably under a chemical fume hood.[4][8]

e Avoid contact with skin, eyes, and clothing.[3]
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Do not eat, drink, or smoke in the handling area.[3][4]

Ground and bond containers and receiving equipment to prevent static discharge.[7][8]

Use only non-sparking tools.[7][8]

Wash hands thoroughly after handling.[3][4]

Storage:

Store in a cool, dry, and well-ventilated area.[3]

Keep containers tightly closed to prevent leakage and moisture absorption.[3]

Store away from heat, sparks, open flames, and other ignition sources.[7][8]

Keep away from incompatible materials such as strong oxidizing agents.[7]

Recommended storage temperature is between 2°C and 8°C.[3]

Emergency Procedures and First Aid

Immediate and appropriate responses to exposure are critical.
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Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids apart.

Remove contact lenses if present and easy to
do. Seek immediate medical attention from an

ophthalmologist.[3]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[3][4]

Move the person to fresh air and keep them at

rest in a comfortable position for breathing. If

Inhalation o ) -
breathing is irregular or stops, provide artificial
respiration. Call a physician.[3]

If swallowed, call a poison center or doctor

Ingestion immediately. Rinse mouth with water. Do not

induce vomiting.[3][7]

Spill and Disposal Plan

Spill Containment:

disposal.[4]

Disposal:

Evacuate: Clear the area of all personnel.[4]

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material to soak up the spill.[7]

Collect: Place the absorbed material into a suitable, closed, and labeled container for

Clean: Thoroughly clean the contaminated area.[3]
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» Dispose of 2,2-Dimethoxybutane and its containers in accordance with local, regional, and
national hazardous waste regulations.[3][7]

e Do not allow the chemical to enter drains or surface water.[3]

» Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[7]

Chemical Handling Workflow

The following diagram illustrates the standard operating procedure for handling 2,2-
Dimethoxybutane in a laboratory setting.
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Caption: Workflow for handling 2,2-Dimethoxybutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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